Cas no 2490314-52-6 (rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene)

• Product Name: rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene
• CAS No: 2490314-52-6
• MF: C₈H₆Cl₂N₂
• MW: 201.052639484406
• CID: 5889206
• PubChem ID: 165767231
• Update Time: 2025-07-16

rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene
• EN300-26967365
• 2490314-52-6

• Inchi： 1S/C8H6Cl2N2/c9-7-6-4-1-3(4)2-5(6)11-8(10)12-7/h3-4H,1-2H2/t3-,4-/m0/s1
• InChI Key： DQYAZPCYKOXAHD-IMJSIDKUSA-N
• SMILES： ClC1=C2C(C[C@@H]3C[C@@H]32)=NC(=N1)Cl

Computed Properties

• Exact Mass: 199.9908036g/mol
• Monoisotopic Mass: 199.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Additional information on rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene

Comprehensive Analysis of rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene (CAS No. 2490314-52-6)

The compound rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene (CAS No. 2490314-52-6) is a highly specialized chemical entity with a unique tricyclic structure. Its molecular framework, featuring dichloro and diazatricyclo moieties, has garnered significant interest in pharmaceutical and materials science research. This compound's stereochemistry, denoted by the (2R,4R) configuration, plays a critical role in its biological activity and potential applications.

Recent advancements in AI-driven drug discovery and computational chemistry have highlighted the importance of structurally complex molecules like rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene. Researchers are increasingly leveraging machine learning algorithms to predict its interactions with biological targets, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The compound's tricyclic core bears resemblance to several clinically validated pharmacophores, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene presents intriguing challenges. The stereoselective synthesis of such rigid polycyclic systems requires careful optimization of reaction conditions, with particular attention to catalyst selection and temperature control. Recent publications have demonstrated innovative approaches to constructing similar nitrogen-containing heterocycles, which may provide valuable insights for scaling up production of this compound.

The physicochemical properties of CAS No. 2490314-52-6 have become a subject of intense study in relation to drug delivery systems. Its moderate lipophilicity, as suggested by computational models, indicates potential for blood-brain barrier penetration, a property highly sought after in neurotherapeutic development. Furthermore, the presence of two chlorine atoms offers opportunities for further structural modification through modern cross-coupling reactions, expanding the compound's utility in medicinal chemistry.

In the context of green chemistry initiatives, researchers are exploring environmentally benign methods for synthesizing and functionalizing compounds like rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene. The development of catalytic processes that minimize halogenated waste aligns with current industry trends toward sustainable pharmaceutical manufacturing. This compound serves as an excellent case study for balancing molecular complexity with synthetic efficiency.

Analytical characterization of 2490314-52-6 presents unique opportunities to apply advanced spectroscopic techniques. The compound's rigid structure makes it particularly amenable to study by X-ray crystallography, while its chlorine atoms provide distinct signatures in NMR spectroscopy. These analytical features are valuable for quality control in research settings and could facilitate the compound's adoption as a chemical standard or reference material.

The potential biological activities of rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene have sparked interest in academic and industrial laboratories worldwide. Preliminary computational docking studies suggest possible interactions with various enzyme targets, though experimental validation remains ongoing. The scientific community eagerly awaits further publications elucidating this compound's structure-activity relationships and potential therapeutic applications.

From a regulatory standpoint, CAS 2490314-52-6 represents an interesting case in intellectual property strategy. Its complex structure and potential pharmacological relevance make it a strong candidate for patent protection in multiple jurisdictions. Companies active in small molecule drug development are closely monitoring research progress on this and related tricyclic compounds to identify promising leads for their pipelines.

The future research directions for rac-(2R,4R)-8,10-dichloro-7,9-diazatricyclo[4.4.0.0,2,4]deca-1(6),7,9-triene may include exploration of its optical resolution to obtain enantiomerically pure forms, investigation of its metabolic stability, and evaluation of its potential in combination therapies. As the pharmaceutical industry continues to prioritize novel chemical entities with unique mechanisms of action, compounds with such distinctive architectures will likely remain at the forefront of discovery efforts.